5,6-Dihydro-4-methoxyfuro[2,3-d]pyrimidin-2-amine

• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.17 g/mol
• IUPAC Name: 4-methoxy-5,6-dihydrofuro[2,3-d]pyrimidin-2-amine
• InChI: InChI=1S/C7H9N3O2/c1-11-5-4-2-3-12-6(4)10-7(8)9-5/h2-3H2,1H3,(H2,8,9,10)
• InChI Key: AANWRPPCSQWSCW-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC2=C1CCO2)N

Description

5,6-Dihydro-4-methoxyfuro[2,3-d]pyrimidin-2-amine is a useful research compound. Its molecular formula is C7H9N3O2 and its molecular weight is 167.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 27 g of 4-chloro-5,6-dihydrofuro[2,3-d]pyrimidin-2-amine in 500 ml of anhydrous methanol was added 22 g of sodium methoxide and the mixture was heated to reflux (66°) for 5.5 hours. The solvent was then removed under reduced pressure and the residue triturated with water (500 ml) then filtered and rinsed well with water. The solid was air dried to give 20 g of 5,6-dihydro-4-methoxyfuro[2,3-d]pyrimidin-2-amine, m.p. 172°-177°. Two triplet absorptions at 3.42 and 5.02 ppm and a singlet absorption at 4.21 ppm in the nuclear magnetic resonance spectrum (60 MHz), indicated the title compound.